3-methyl-4-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 3-methyl-4-oxo-N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)quinazoline-7-carboxamide
• InChI: InChI=1S/C21H21N3O3/c1-24-13-23-18-11-16(6-7-17(18)21(24)26)20(25)22-12-14-8-9-27-19-5-3-2-4-15(19)10-14/h2-7,11,13-14H,8-10,12H2,1H3,(H,22,25)
• InChI Key: RLVAWFMITJUTON-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C(C1=O)C=CC(=C2)C(=O)NCC3CCOC4=CC=CC=C4C3
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

Synthesis Analysis

• The synthesis of related tetrahydroisoquinoline and tetrahydro-3-benzazepine derivatives often involves Pummerer-type cyclization and boron trifluoride diethyl etherate as an additive reagent to enhance cyclization yields, suggesting a potentially applicable method for synthesizing complex quinazoline derivatives (Saitoh et al., 2001). Another relevant synthetic approach involves the palladium-catalyzed ortho alkylation and vinylation followed by an intramolecular aza-Michael addition reaction, offering a route for the synthesis of tetrahydroisoquinoline and benzazepine derivatives (Ferraccioli et al., 2004).

Molecular Structure Analysis

• X-ray structural analysis plays a crucial role in establishing the molecular structure of related compounds, as seen in studies on tetrahydro-3-benzazepine derivatives (Soldatenkov et al., 2012). This technique can elucidate the molecular architecture and confirm structural assignments, essential for understanding the chemical behavior and properties of complex molecules.

Chemical Reactions and Properties

• The regioselectivity of N-ethylation reactions of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide has been explored, revealing insights into the selective ethylation at the nitrogen of the oxoquinoline group, a factor that may influence the synthesis and modification of quinazoline derivatives (Batalha et al., 2019).

Physical Properties Analysis

• The synthesis and characterization of tetrahydroquinazoline derivatives involve spectral data (IR, HRMS, NMR) and elemental analysis to determine chemical structures and infer physical properties (Ivachtchenko et al., 2003). This information is pivotal in understanding the physical characteristics of these compounds, such as solubility, stability, and reactivity.

Chemical Properties Analysis

• The study on niobium pentachloride-promoted conversion of carboxylic acids to carboxamides, including the synthesis of tetrahydroisoquinoline alkaloid structures, highlights the importance of selecting appropriate catalysts and conditions to achieve desired chemical transformations, which could be relevant for modifying quinazoline derivatives (Nery et al., 2003).